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Compound of Interest

Compound Name: 28554052021

Cat. No.: B12374733

A comprehensive overview for researchers, scientists, and drug development professionals.

The VWR catheter with catalog number 28554052021 is a critical tool for a variety of research
applications, particularly in preclinical studies involving animal models. Its specific design and
material composition make it suitable for vascular access for substance administration, blood
sampling, and physiological monitoring. This guide provides an in-depth look at its intended
use, technical specifications, and common experimental protocols.

Intended Use and Applications

The VWR catheter 28554052021 is primarily intended for use in laboratory research settings
with animal models. Its key applications include:

« Intravenous (IV) Drug Administration: The catheter provides a reliable and sterile conduit for
the systemic delivery of novel therapeutic agents, test compounds, and control substances.
Its precise dimensions allow for controlled infusion rates, which is critical for pharmacokinetic
and pharmacodynamic (PK/PD) studies.

» Serial Blood Sampling: Researchers can perform serial blood draws to analyze drug
concentrations, biomarkers, and other physiological parameters over time without causing
undue stress to the animal from repeated needle punctures.

« Fluid and Nutrient Infusion: In studies requiring long-term vascular access, this catheter can
be used for the continuous infusion of fluids, nutrients, or other supportive therapies.
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» Physiological Monitoring: The catheter can be connected to pressure transducers for the

direct measurement of arterial or venous blood pressure, providing valuable data for

cardiovascular research.

Technical Specifications

While detailed specifications for the VWR catheter 28554052021 are not publicly available,
catheters of this type used in research typically possess the following characteristics. It is

crucial for researchers to verify the exact specifications from the product's packaging or

accompanying documentation before use.

Parameter

Typical Specification

Significance in Research

Material

Medical-grade Polyurethane or
Silicone

Biocompatible materials
reduce the risk of thrombosis
and inflammation during in-

dwelling periods.

Gauge Size

Varies (e.g., 2Fr, 3Fr)

The appropriate gauge is
selected based on the size of
the animal and the target
vessel to ensure proper fit and

minimize trauma.

Length

Varies (e.g., 5 cm, 10 cm)

The length must be suitable for
reaching the desired
anatomical location from the

insertion site.

Catheter Type

Single-lumen

A single-lumen design is
standard for basic infusion and

sampling procedures.

Sterility

Ethylene Oxide (EtO) Sterilized

Sterility is essential to prevent
catheter-related bloodstream

infections.

Experimental Protocols
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The following are generalized protocols for common research applications of a vascular access
catheter. Researchers must adapt these protocols to their specific study design, animal model,
and institutional animal care and use committee (IACUC) guidelines.

Catheter Implantation (Rodent Model)

This protocol describes the surgical implantation of a vascular catheter into the jugular vein of a
rat, a common procedure for enabling chronic vascular access.
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 To cite this document: BenchChem. [Technical Guide: VWR Catheter 28554052021 in
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12374733#intended-use-of-vwr-catheter-

z8554052021-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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